![molecular formula C16H14N4O2S B2905159 N-((6-cyclopropylpyrimidin-4-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide CAS No. 2178771-54-3](/img/structure/B2905159.png)
N-((6-cyclopropylpyrimidin-4-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide
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Description
N-((6-cyclopropylpyrimidin-4-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C16H14N4O2S and its molecular weight is 326.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation
- Researchers have explored the synthesis of various derivatives from related compounds. For instance, Fadda et al. (2013) synthesized new 1,2,3,4-tetrahydropyrimidine-2-thione and thiazolo[3,2-a]pyrimidine derivatives using a similar pyrimidine as a key intermediate. This work demonstrates the potential of such compounds as precursors in heterocyclic chemistry (Fadda et al., 2013).
Anticancer and Anti-inflammatory Applications
- Pyrimidine derivatives have been studied for their anticancer properties. For example, Rahmouni et al. (2016) evaluated a series of pyrazolopyrimidines derivatives, showing promise as anticancer agents. This suggests the potential of related compounds like N-((6-cyclopropylpyrimidin-4-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide in similar applications (Rahmouni et al., 2016).
Biological Activity and Antimicrobial Properties
- Mohareb et al. (2004) investigated the reactivity of benzo[b]thiophen-2-yl-hydrazonoesters to yield pyrazole, isoxazole, pyrimidine, and other derivatives, indicating the versatility of these compounds in producing biologically active substances (Mohareb et al., 2004).
Antitumor Activity
- Lombardo et al. (2004) identified a series of thiazole-5-carboxamides as potent Src/Abl kinase inhibitors with significant antiproliferative activity against cancer cell lines. This points to the potential use of related pyrimidine derivatives in antitumor therapies (Lombardo et al., 2004).
Antifungal Activity
- Vicentini et al. (2007) studied pyrazole/isoxazole-3-carboxamido-4-carboxylic acids and related compounds for their antifungal properties, suggesting the potential of similar pyrimidine derivatives in fungicidal applications (Vicentini et al., 2007).
Properties
IUPAC Name |
N-[(6-cyclopropylpyrimidin-4-yl)methyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O2S/c21-16(13-7-14(22-20-13)15-2-1-5-23-15)17-8-11-6-12(10-3-4-10)19-9-18-11/h1-2,5-7,9-10H,3-4,8H2,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZYQYJCESCMKSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC=NC(=C2)CNC(=O)C3=NOC(=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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